N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-methylsulfanylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3S/c1-3-20-14-6-4-13(5-7-14)18-17(19)12-21-15-8-10-16(22-2)11-9-15/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: RJDYHHOQFMTNPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)SC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide, also known as EMA401, is a novel drug compound that has been extensively studied for its potential use as a treatment for chronic pain. EMA401 has been found to be effective in reducing pain in animal models of neuropathic pain and has shown promising results in clinical trials.

Mechanism of Action

N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide acts by selectively blocking the activity of the angiotensin II type 2 receptor (AT2R), which is expressed on sensory neurons and plays a key role in pain signaling. By blocking the activity of AT2R, N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide reduces the activity of pain-sensing neurons, leading to a reduction in pain.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide has been shown to have a number of biochemical and physiological effects related to its activity as an AT2R antagonist. These effects include a reduction in the activity of pain-sensing neurons, a reduction in the release of pro-inflammatory cytokines, and an increase in the release of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide has a number of advantages for use in laboratory experiments. It is a selective AT2R antagonist, which means that it has a specific target and is less likely to have off-target effects. In addition, N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide has been extensively studied and has a well-established mechanism of action.
One limitation of N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide is that it is a relatively new drug compound, and its long-term safety and efficacy have not yet been fully established. In addition, N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide is currently only available in limited quantities, which may limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for research on N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide. One area of research is the development of new formulations of N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide that may be more effective or have fewer side effects. Another area of research is the exploration of the potential use of N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide in other types of chronic pain, such as fibromyalgia or chronic back pain. Finally, research is needed to further understand the mechanism of action of N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide and its potential role in pain signaling.

Synthesis Methods

N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide is synthesized through a multi-step process that involves the reaction of 4-ethoxyaniline with 4-bromophenol to form 4-ethoxyphenyl-4-bromophenyl ether. This intermediate is then reacted with sodium thiomethoxide to form 4-ethoxyphenyl-4-(methylthio)phenyl ether, which is subsequently reacted with chloroacetyl chloride to form N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide has been extensively studied for its potential use as a treatment for chronic pain. Animal studies have shown that N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide is effective in reducing pain in models of neuropathic pain, including nerve injury and diabetic neuropathy. In addition, clinical trials have shown that N-(4-ethoxyphenyl)-2-[4-(methylthio)phenoxy]acetamide is well-tolerated and effective in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced neuropathy.